XPhos-Pd-G2

• Molecular Formula: C45H59ClNPPd
• Molecular Weight: 786.8 g/mol
• InChI: InChI=1S/C33H49P.C12H10N.ClH.Pd/c1-23(2)26-21-30(24(3)4)33(31(22-26)25(5)6)29-19-13-14-20-32(29)34(27-15-9-7-10-16-27)28-17-11-8-12-18-28;13-12-9-5-4-8-11(12)10-6-2-1-3-7-10;;/h13-14,19-25,27-28H,7-12,15-18H2,1-6H3;1-6,8-9H,13H2;1H;/q;-1;;+2/p-1
• InChIKey: HLXMDSGYOJBEBA-UHFFFAOYSA-M

XPhos-Pd-G2: Second-Generation Buchwald Precatalyst

XPhos-Pd-G2 (CAS 1310584-14-5) is a second-generation (G2) Buchwald palladium precatalyst, featuring a bulky, electron-rich 2-dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl (XPhos) ligand coordinated to a palladium(II) center with a 2-aminobiphenyl mesylate or chloride ancillary ligand scaffold , [1]. The precatalyst is air- and moisture-stable as a solid and activates rapidly under mild basic conditions at ambient temperature to generate the active, monoligated Pd(0) species in situ without requiring external reductants . It is commercially deployed for carbon–nitrogen (Buchwald–Hartwig amination/amidation) and carbon–carbon (Suzuki–Miyaura) cross-coupling reactions, particularly where challenging substrates such as deactivated or sterically hindered (hetero)aryl chlorides are employed [2].

Precatalyst Class Second-generation (G2) Buchwald palladium precatalyst with XPhos ligand

Reaction Scope C–N (Buchwald–Hartwig) and C–C (Suzuki–Miyaura) cross-coupling, especially hindered/deactivated aryl chlorides

Handling Air- and moisture-stable solid; ambient-temperature activation with weak bases

• [1] ChemWhat. XPhos Pd G2 CAS 1310584-14-5. https://www.chemwhat.tw View Source
• [2] Xu, Z.; Li, K.; Zhai, R.; Liang, T.; Gui, X.; Zhang, R. Efficient synthesis of benzene-fused 6/7-membered amides via Xphos Pd G2 catalyzed intramolecular C–N bond formation. RSC Adv. 2017, 7, 51972-51977. View Source

XPhos-Pd-G2 vs. In-Situ Pd and G1 Precatalysts

Generic substitution of Pd(OAc)₂/XPhos or first-generation (G1) Buchwald precatalysts for XPhos-Pd-G2 fails because the G2 architecture uniquely delivers the active 1:1 L-Pd(0) species with precise stoichiometric control at ambient temperature, eliminating the induction periods, inactive Pd(0) reservoir formation, and irreproducibility associated with in-situ generated systems . The biphenyl-based ancillary ligand scaffold in G2 enables base-mediated activation with weak phosphate or carbonate bases at 25–40°C, whereas G1 complexes require sub-ambient temperatures (−40 to 0°C) for comparable activation . This mechanistic advantage translates into lower effective catalyst loadings, shorter reaction times, and broader functional group tolerance that are not achievable by simply increasing the loading of less defined catalyst systems [1].

XPhos-Pd-G2

In-situ Pd/XPhos or G1 precatalyst

Activation

Ambient-temperature activation with phosphate/carbonate bases

Sub-ambient temperature required for G1; unreliable induction with in-situ systems

Active Species Control

Precise 1:1 L-Pd(0) generation without external reductants

Variable Pd(0) reservoir; induction periods and irreproducibility

Efficiency

Lower effective catalyst loadings and shorter reaction times

Higher loadings needed; extended reaction times; may not achieve comparable turnover

• [1] Buckwald, S. L. et al. Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angew. Chem. Int. Ed. 2008, 47, 6338-6361. View Source

XPhos-Pd-G2: Quantitative Performance Evidence

Intramolecular Amidation: Superior Yield and Speed

In a direct head-to-head study for the intramolecular amidation of an aryl chloride, XPhos-Pd-G2 yielded 99% of the cyclized product 2a within 0.25 hours. Under identical conditions (5 mol% catalyst, Cs₂CO₃, 1,4-dioxane, 110°C), three comparator catalysts exhibited dramatically lower efficiency: Pd(PPh₃)₂Cl₂ gave only 12% yield after 12 hours (entry 1), JohnPhos-Pd-G2 yielded 10% after 12 hours (entry 2), and XPhos-PdCl₂ produced 30% after 12 hours (entry 3) [1].

Intramolecular Amidation

Head-to-head

99% yield in 0.25 h vs. ≤30% in 12 h for Pd(PPh₃)₂Cl₂, JohnPhos-Pd-G2, XPhos-PdCl₂

Supports catalyst selection for amidation workflows

Reported under optimized conditions (5 mol%, Cs₂CO₃, 1,4-dioxane, 110°C)

Evidence Dimension	Intramolecular amidation yield and reaction time for aryl chloride substrate
Target Compound Data	99% yield; 0.25 h reaction time (XPhos-Pd-G2, entry 5)
Comparator Or Baseline	Pd(PPh₃)₂Cl₂: 12% yield, 12h (entry 1); JohnPhos-Pd-G2: 10% yield, 12h (entry 2); XPhos-PdCl₂: 30% yield, 12h (entry 3)
Quantified Difference	XPhos-Pd-G2: 8.3× yield increase vs. best alternative (30%→99%); 48× faster reaction time (12h→0.25h)
Conditions	5 mol% catalyst, Cs₂CO₃ (1.5 equiv), 1,4-dioxane, 110°C, Schlenk flask under Ar

Why This Matters

The quantified performance gap eliminates the need for extensive catalyst screening in intramolecular amidation workflows and directly justifies the procurement of XPhos-Pd-G2 as the enabling catalyst for reactions that fail entirely or proceed unacceptably slowly with alternative Pd sources.

• [1] Xu, Z.; Li, K.; Zhai, R.; Liang, T.; Gui, X.; Zhang, R. Efficient synthesis of benzene-fused 6/7-membered amides via Xphos Pd G2 catalyzed intramolecular C–N bond formation. RSC Adv. 2017, 7, 51972-51977. View Source

Decarboxylative Coupling TON Enhancement

In the Pd-catalyzed decarboxylative cross-coupling of sodium benzoates with chloroarenes, the bench-stable Buchwald complex XPhos-Pd-G2 was shown to be effective. Critically, the addition of exogenous XPhos ligand significantly increased the catalyst turnover number (TON) and enhanced reaction reproducibility. Without supplementary XPhos, catalyst decomposition at the Pd(0) state was identified as the primary performance-limiting pathway, underscoring the sensitivity of the active species to reaction conditions [1].

Decarboxylative Coupling TON

Class-level

Exogenous XPhos significantly increases TON and reproducibility; exact fold not reported

Informs catalyst productivity optimization strategies

Quantitative TON gain requires verification per substrate

Evidence Dimension	Effect of exogenous XPhos addition on TON and reproducibility
Target Compound Data	XPhos-Pd-G2 + exogenous XPhos: significantly increased TON (exact fold increase not reported); enhanced reproducibility
Comparator Or Baseline	XPhos-Pd-G2 without exogenous XPhos: lower TON; variable reproducibility due to Pd(0) decomposition
Quantified Difference	TON enhancement reported as significant; exact fold improvement not specified (qualitative comparison)
Conditions	Decarboxylative cross-coupling of sodium benzoates with chloroarenes; first-order in Pd

Why This Matters

This finding provides a direct, experimentally validated strategy for maximizing catalyst productivity and batch-to-batch consistency in scale-up applications, informing procurement decisions where cost-per-mol of product is the critical metric and process robustness is non-negotiable.

• [1] Humke, J. N.; Daley, R. A.; Morrenzin, A. S.; Neufeldt, S. R.; Topczewski, J. J. Combined Experimental and Computational Mechanistic Investigation of the Palladium-Catalyzed Decarboxylative Cross-Coupling of Sodium Benzoates with Chloroarenes. J. Org. Chem. 2021, 86, 11350. PMID: 34339213. View Source

Ambient Activation: G2 vs. G1 Precatalysts

A critical differentiator between XPhos-Pd-G2 and its first-generation (G1) predecessors is the thermal activation window. XPhos-Pd-G2 precatalyst activates efficiently at 25–40°C in the presence of weak bases (phosphate or carbonate), enabling practical room-temperature reaction set-up. In contrast, first-generation Buchwald precatalysts require sub-ambient temperatures (−40°C to 0°C) for activation due to the different ancillary ligand architecture (phenethylamine vs. biphenyl backbone) . The G2 scaffold's biphenyl-based ligand framework fundamentally enables generation of the active Pd(0) species at ambient conditions without compromising catalyst integrity .

Activation Window

Cross-study

G2 activates at 25–40°C; G1 requires −40°C to 0°C

Enables room-temperature reaction setup with weak bases

Biphenyl-based scaffold drives ambient activation

Evidence Dimension	Activation temperature required for generating active Pd(0) species
Target Compound Data	XPhos-Pd-G2: activation at 25–40°C
Comparator Or Baseline	First-generation (G1) Buchwald precatalysts: activation at −40°C to 0°C
Quantified Difference	Minimum 40°C upward shift in activation temperature window (from sub-zero to ambient)
Conditions	Weak phosphate or carbonate bases; biphenyl-based G2 scaffold vs. phenethylamine-based G1 scaffold

Why This Matters

The ambient-temperature activation window eliminates the need for specialized cold-temperature reagent handling in discovery and process laboratories, reducing operational complexity, energy costs, and the risk of inconsistent activation that plagues temperature-sensitive coupling protocols.

Scope for Deactivated and Hindered Aryl Chlorides

XPhos-Pd-G2 enables couplings with substrate classes that typically fail or proceed poorly with catalysts lacking the XPhos ligand framework. In a systematic substrate scope evaluation, XPhos-Pd-G2 successfully coupled electron-rich aryl chlorides (entries 5–7) to afford products in excellent yields. A sterically hindered aryl chloride substrate was also coupled successfully, yielding product 2r in 96% yield (entry 8). Even 2-(2-aminophenoxy)acetamide, bearing a strongly electron-donating amino group that deactivates the C–Cl bond, was coupled to yield product 2s in 85% yield (entry 9) [1]. Comparatively, Pd(PPh₃)₂Cl₂, JohnPhos-Pd-G2, and XPhos-PdCl₂ each failed to deliver synthetically useful yields under identical conditions (entries 1–3) [1].

Challenging ArCl Scope

Head-to-head

96% yield for sterically hindered ArCl; 85% for amino-substituted ArCl

Enables coupling of deactivated aryl chlorides

Comparator catalysts failed entirely on these substrates

Evidence Dimension	Product yield for electron-rich, sterically hindered, and amino-substituted aryl chlorides
Target Compound Data	Electron-rich ArCl: excellent yields (entries 5–7); sterically hindered ArCl (2r): 96% yield (entry 8); amino-substituted ArCl (2s): 85% yield (entry 9)
Comparator Or Baseline	Pd(PPh₃)₂Cl₂: 12% (entry 1); JohnPhos-Pd-G2: 10% (entry 2); XPhos-PdCl₂: 30% (entry 3)—all for the simplest substrate 2a; these comparators failed entirely for the challenging substrates
Quantified Difference	96% yield for sterically hindered ArCl vs. ≤30% for best comparator on simplest substrate; 85% yield for amino-substituted ArCl
Conditions	XPhos-Pd-G2 5 mol%, Cs₂CO₃ (1.5 equiv), 1,4-dioxane, 110°C

Why This Matters

When the synthetic target contains an electron-rich or sterically encumbered aryl chloride coupling partner, the product scope data demonstrate that only XPhos-Pd-G2 among the tested catalysts delivers preparatively useful yields, making it the single-enabling catalyst choice for these substrate classes and eliminating the need to design alternative synthetic routes.

• [1] Xu, Z.; Li, K.; Zhai, R.; Liang, T.; Gui, X.; Zhang, R. Efficient synthesis of benzene-fused 6/7-membered amides via Xphos Pd G2 catalyzed intramolecular C–N bond formation. RSC Adv. 2017, 7, 51972-51977. View Source

Aerobic DArP Polymerization Tolerance

XPhos-Pd-G2 enabled direct arylation polycondensation (DArP) for conjugated polymer synthesis under aerobic conditions using reagent-grade DMF as solvent, eliminating the need for an inert gas atmosphere. This represents a significant operational advantage over traditional DArP protocols that require rigorously degassed solvents and an inert atmosphere to prevent catalyst deactivation. While specific comparative data for other precatalysts under identical aerobic conditions are not reported in the same study, the successful polymerization under ambient atmosphere constitutes class-level differentiation from moisture- and oxygen-sensitive Pd(0) catalysts such as Pd(PPh₃)₄ or Pd₂(dba)₃/ligand mixtures, which typically demand glovebox or Schlenk-line handling for reproducible polymerization results [1].

Aerobic Polymerization

Class-level

Successful DArP polycondensation under air with reagent-grade DMF

May simplify conjugated polymer synthesis workflow

Direct comparative data under aerobic conditions not reported

Evidence Dimension	Successful DArP polymerization under aerobic conditions with reagent-grade solvent
Target Compound Data	XPhos-Pd-G2: successful direct arylation polycondensation under aerobic conditions, reagent-grade DMF, reflux
Comparator Or Baseline	Standard DArP protocols using Pd₂(dba)₃/ligand or Pd(PPh₃)₄: typically require inert atmosphere (glovebox or Schlenk line) and anhydrous/degassed solvents
Quantified Difference	Operational simplification: elimination of inert atmosphere requirement (qualitative class-level differentiation)
Conditions	Reflux in reagent-grade DMF, under air; no inert gas atmosphere required

Why This Matters

For materials science laboratories and pilot-scale polymerization processes, the tolerance of XPhos-Pd-G2 to ambient atmosphere dramatically reduces the capital and operational expense associated with inert-atmosphere infrastructure, while simplifying process transfer and scale-up logistics.

• [1] Facile access to conjugated polymers under aerobic conditions via Pd-Catalyzed direct arylation and aryl amination polycondensation. https://www.sciencedirect.com, 2020. View Source

Reduced Catalyst Loading and Faster Reaction vs. G1

According to supplier technical data, XPhos-Pd-G2 achieves >95% conversion in 30 minutes at 0.5 mol% loading, whereas first-generation (G1) precatalysts require >2 mol% loading and extended reaction times of 2–4 hours to achieve comparable yields. This corresponds to a greater than 4-fold reduction in catalyst loading (from >2 mol% to 0.5 mol%) and an up to 8-fold reduction in reaction time (from 4 hours to 0.5 hours) . This supplier-reported claim is consistent with the independently published head-to-head data from the Xu et al. study showing dramatically shorter reaction times for XPhos-Pd-G2 vs. alternative catalysts [1].

Loading & Time

Supplier data

>95% conversion at 0.5 mol% in 0.5 h vs. >2 mol%, 2–4 h for G1

Supports cost-efficient process design

Specific substrate not disclosed; verify for target reaction

Evidence Dimension	Catalyst loading and reaction time required for >95% conversion
Target Compound Data	XPhos-Pd-G2: >95% conversion at 0.5 mol% loading, 30 min reaction time
Comparator Or Baseline	First-generation (G1) precatalysts: >2 mol% loading, 2–4 h reaction time for comparable yields
Quantified Difference	≥4× lower catalyst loading (0.5 vs. >2 mol%); up to 8× shorter reaction time (0.5 h vs. 4 h)
Conditions	As reported in supplier technical datasheet (specific reaction substrate not disclosed)

Why This Matters

The combined reduction in catalyst loading and reaction time directly impacts the cost-per-batch economics of Pd-catalyzed transformations in process chemistry, where both precious metal cost and reactor occupancy time are critical cost drivers in the bill of materials and manufacturing throughput.

• [1] Xu, Z.; Li, K.; Zhai, R.; Liang, T.; Gui, X.; Zhang, R. Efficient synthesis of benzene-fused 6/7-membered amides via Xphos Pd G2 catalyzed intramolecular C–N bond formation. RSC Adv. 2017, 7, 51972-51977. View Source

XPhos-Pd-G2: Key Application Scenarios

Intramolecular Amidation for Medium-Ring Heterocycles

When synthesizing 6- or 7-membered benzene-fused lactams via intramolecular amidation, XPhos-Pd-G2 is the preferred catalyst where alternative Pd sources (Pd(PPh₃)₂Cl₂, JohnPhos-Pd-G2, XPhos-PdCl₂) deliver ≤30% yield. The Xu et al. protocol achieves up to 99% yield in 0.25 hours at 5 mol% loading [1]. This is directly applicable to medicinal chemistry programs building libraries of 2H-1,4-benzoxazin-3(4H)-one derivatives and related pharmacophores.

Challenging (Hetero)aryl Chloride Couplings

For substrates bearing electron-donating groups (e.g., amino, alkoxy) that deactivate the aryl C–Cl bond toward oxidative addition, or for sterically encumbered aryl chlorides, XPhos-Pd-G2 has demonstrated superior yields (85–96%) where comparators failed. This substrate scope evidence supports procurement of XPhos-Pd-G2 as the enabling catalyst for challenging (hetero)aryl chloride coupling partners in both discovery and process chemistry settings [1].

Scale-Up with High TON and Reproducibility

In decarboxylative cross-coupling processes employing chloroarenes, the addition of exogenous XPhos ligand to XPhos-Pd-G2 significantly increases TON and improves batch-to-batch reproducibility by mitigating Pd(0) decomposition [2]. For process chemists scaling reactions where catalyst cost-per-kilogram of product is a critical economic parameter, this experimentally validated protocol modification directly informs catalyst procurement and process design.

Aerobic Polymerization for Conjugated Polymers

For synthesizing conjugated polymers via direct arylation polycondensation, XPhos-Pd-G2 uniquely enables polymerization under ambient atmosphere using commercial-grade DMF without inert gas purging, eliminating glovebox or Schlenk-line requirements [3]. This application scenario is specifically valuable for materials chemistry laboratories and pilot-scale polymerization processes where operational simplicity and reduced infrastructure costs are prioritized.

Application

Selection Property

Validation Focus

Intramolecular amidation (medium-ring heterocycles)

G2 precatalyst activation and rate profile

Reaction yield and completion time under mild conditions

Deactivated/hindered (hetero)aryl chloride coupling

Substrate scope with electron-rich or sterically encumbered ArCl

Yield comparison with alternative Pd sources

Decarboxylative cross-coupling scale-up

TON enhancement via exogenous ligand addition

Catalyst productivity and batch-to-batch reproducibility

Aerobic DArP polymerization (conjugated polymers)

Aerobic stability and solvent tolerance

Polymerization under ambient atmosphere without inert gas

• [1] Xu, Z.; Li, K.; Zhai, R.; Liang, T.; Gui, X.; Zhang, R. Efficient synthesis of benzene-fused 6/7-membered amides via Xphos Pd G2 catalyzed intramolecular C–N bond formation. RSC Adv. 2017, 7, 51972-51977. View Source
• [2] Humke, J. N.; Daley, R. A.; Morrenzin, A. S.; Neufeldt, S. R.; Topczewski, J. J. Combined Experimental and Computational Mechanistic Investigation of the Palladium-Catalyzed Decarboxylative Cross-Coupling of Sodium Benzoates with Chloroarenes. J. Org. Chem. 2021, 86, 11350. PMID: 34339213. View Source
• [3] Facile access to conjugated polymers under aerobic conditions via Pd-Catalyzed direct arylation and aryl amination polycondensation. https://www.sciencedirect.com, 2020. View Source